Cas no 1042815-82-6 (3-4-(Trifluoromethyl)phenylbutanoic Acid)

• Product Name: 3-4-(Trifluoromethyl)phenylbutanoic Acid
• CAS No: 1042815-82-6
• MF: C₁₁H₁₁F₃O₂
• MW: 232.199054002762
• CID: 4569420
• PubChem ID: 43211340
• Update Time: 2025-05-20

3-4-(Trifluoromethyl)phenylbutanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[4-(trifluoromethyl)phenyl]butanoic acid
• 1042815-82-6
• (R)-3-[4-(Trifluoromethyl)phenyl]butanoic Acid
• AKOS009218796
• Z352783828
• (S)-3-[4-(Trifluoromethyl)phenyl]butanoic Acid
• SY385865
• MFCD31666703
• EN300-54755
• G41943
• 3-[4-(trifluoromethyl)phenyl]butanoicacid
• A1-08297
• CS-0216689
• SY385866
• AB01330726-02
• DSJWDXJWTSIGMD-UHFFFAOYSA-N
• MFCD31690791
• NCGC00336793-01
• 3-4-(Trifluoromethyl)phenylbutanoic Acid

• Inchi： 1S/C11H11F3O2/c1-7(6-10(15)16)8-2-4-9(5-3-8)11(12,13)14/h2-5,7H,6H2,1H3,(H,15,16)
• InChI Key： DSJWDXJWTSIGMD-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(C1=CC=C(C(F)(F)F)C=C1)C

Computed Properties

• Exact Mass: 232.07111408g/mol
• Monoisotopic Mass: 232.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-4-(Trifluoromethyl)phenylbutanoic Acid

3-4-(Trifluoromethyl)phenylbutanoic Acid (CAS No. 1042815-82-6): A Comprehensive Overview

3-4-(Trifluoromethyl)phenylbutanoic Acid (CAS No. 1042815-82-6) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of a trifluoromethyl group (-CF₃) enhances its lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery. This compound is often searched under variations like "3-4-(Trifluoromethyl)phenylbutanoic Acid synthesis" or "CAS 1042815-82-6 applications", reflecting its relevance in modern chemistry.

The growing interest in fluorinated compounds stems from their ability to improve bioavailability and target specificity in therapeutic agents. Researchers frequently explore 3-4-(Trifluoromethyl)phenylbutanoic Acid derivatives for potential anti-inflammatory, antimicrobial, or anticancer properties. Recent trends in green chemistry have also spurred inquiries into eco-friendly synthesis methods for this compound, aligning with global sustainability goals. Questions like "How to purify 3-4-(Trifluoromethyl)phenylbutanoic Acid?" or "Is CAS 1042815-82-6 biodegradable?" highlight user concerns about environmental impact.

From a technical perspective, the compound's molecular formula (C₁₁H₁₁F₃O₂) and structural features are key to its reactivity. The phenylbutanoic acid backbone allows for versatile functionalization, while the trifluoromethyl substituent influences electronic effects. Analytical techniques such as NMR spectroscopy and HPLC are commonly employed to characterize its purity, addressing queries like "CAS 1042815-82-6 NMR peaks" or "HPLC methods for 3-4-(Trifluoromethyl)phenylbutanoic Acid."

In industrial applications, this compound serves as a precursor for advanced materials and specialty chemicals. Its compatibility with cross-coupling reactions and catalysis makes it a focal point for innovations in organic synthesis. Searches for "scalable production of 3-4-(Trifluoromethyl)phenylbutanoic Acid" underscore the demand for cost-effective manufacturing processes. Additionally, its role in peptide modification and prodrug design is frequently discussed in academic forums.

Safety and handling of 3-4-(Trifluoromethyl)phenylbutanoic Acid adhere to standard laboratory protocols, with emphasis on proper ventilation and PPE. While not classified as hazardous, users often seek guidance on "storage conditions for CAS 1042815-82-6" or "compatibility with common solvents." Regulatory compliance, particularly in pharmaceuticals, drives queries about "ICH guidelines for fluorinated intermediates."

Future research directions may explore biocatalytic routes or AI-driven optimization for synthesizing this compound, reflecting broader trends in digital chemistry. As the scientific community prioritizes efficient drug development, 3-4-(Trifluoromethyl)phenylbutanoic Acid will likely remain a subject of innovation, answering questions like "Can CAS 1042815-82-6 be used in mRNA therapeutics?" or "What are novel derivatives of this acid?"